Cas no 298220-86-7 (2-Hydroxy-5-(thien-3-yl)benzaldehyde)

2-Hydroxy-5-(thien-3-yl)benzaldehyde is a versatile aromatic aldehyde featuring a hydroxyl group at the 2-position and a thienyl substituent at the 5-position of the benzaldehyde core. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds, coordination complexes, and functional materials. Its unique structure, combining a benzaldehyde scaffold with a thiophene moiety, enables applications in pharmaceuticals, agrochemicals, and material science. The presence of both aldehyde and hydroxyl groups allows for further functionalization, making it a useful precursor for Schiff bases, ligands, and other derivatives. Its well-defined reactivity profile and stability under standard conditions enhance its utility in research and industrial applications.
2-Hydroxy-5-(thien-3-yl)benzaldehyde structure
298220-86-7 structure
Product Name:2-Hydroxy-5-(thien-3-yl)benzaldehyde
CAS No:298220-86-7
MF:C11H8O2S
MW:204.245021820068
MDL:MFCD06802126
CID:2129450
PubChem ID:20099803
Update Time:2025-06-30

2-Hydroxy-5-(thien-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-5-(thien-3-yl)benzaldehyde
    • 2-hydroxy-5-thiophen-3-ylbenzaldehyde
    • 298220-86-7
    • 2-FORMYL-4-(THIOPHEN-3-YL)PHENOL
    • 2-Hydroxy-5-(thiophen-3-yl)benzaldehyde
    • 2-Formyl-4-(thiophen-3-yl)phenol, 95%
    • RUICYUGGZYRQOG-UHFFFAOYSA-N
    • CHEMBL3660409
    • SCHEMBL6639987
    • 2-Hydroxy-5-(3-thienyl)benzaldehyde
    • AKOS004116227
    • DTXSID00602407
    • DB-347120
    • BDBM111257
    • MFCD06802126
    • US8614253, 43-17
    • MDL: MFCD06802126
    • Inchi: 1S/C11H8O2S/c12-6-10-5-8(1-2-11(10)13)9-3-4-14-7-9/h1-7,13H
    • InChI Key: RUICYUGGZYRQOG-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1C=CC(=C(C=O)C=1)O

Computed Properties

  • Exact Mass: 204.02450067Da
  • Monoisotopic Mass: 204.02450067Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 65.5Ų

2-Hydroxy-5-(thien-3-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320650-5 g
2-Formyl-4-(thiophen-3-yl)phenol, 95%; .
298220-86-7 95%
5 g
€1,159.00 2023-07-19
abcr
AB320650-5g
2-Formyl-4-(thiophen-3-yl)phenol, 95%; .
298220-86-7 95%
5g
€1159.00 2025-02-19
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